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Compound of Interest

Compound Name: 8-Azido-cADPR

Cat. No.: B12412492 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the identification of cyclic ADP-ribose

(cADPR) binding proteins using 8-Azido-cADPR, a photoactivatable and clickable analog of

cADPR. This technique, combining photoaffinity labeling with click chemistry-based affinity

purification, is a powerful tool for discovering novel protein interactions and for screening

potential therapeutic agents that modulate cADPR signaling pathways.

Introduction
Cyclic ADP-ribose (cADPR) is a crucial second messenger that mobilizes intracellular calcium

stores, playing a significant role in a variety of cellular processes, including muscle contraction,

insulin secretion, and neuronal signaling.[1] Dysregulation of cADPR signaling has been

implicated in several diseases, making the identification of its protein interactome a key area of

research for novel therapeutic targets. Enzymes such as CD38 and SARM1 are known to

produce cADPR.[2][3]

8-Azido-cADPR (8-N₃-cADPR) is a photoaffinity probe used to identify cADPR-binding

proteins.[4] This analog contains an azido group that, upon exposure to ultraviolet (UV) light,

forms a highly reactive nitrene intermediate that covalently crosslinks to nearby amino acid

residues of interacting proteins.[4] Modern iterations of this probe are often bifunctional,

incorporating a "clickable" alkyne group, which allows for the covalent attachment of a biotin

tag via copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry.[5][6][7] This
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enables the specific enrichment of crosslinked proteins using streptavidin-based affinity

purification, followed by identification and quantification using mass spectrometry.

Signaling Pathway of cADPR
The diagram below illustrates the central role of cADPR in calcium signaling.
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Caption: cADPR signaling pathway.

Experimental Workflow for 8-Azido-cADPR Pull-
Down Assay
The following diagram outlines the major steps of the experimental procedure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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